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Compound of Interest

Compound Name: PIM-447 dihydrochloride

Cat. No.: B608556

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This guide provides essential, immediate safety and logistical information for the
proper disposal of PIM-447 dihydrochloride, a potent pan-PIM kinase inhibitor. Adherence to
these procedures is vital to mitigate risks to personnel and the environment.

Hazard Profile and Safety Recommendations

PIM-447 dihydrochloride is classified as harmful if swallowed and is very toxic to aquatic life
with long-lasting effects.[1] Therefore, stringent disposal protocols are necessary to prevent
environmental contamination.

Personal Protective Equipment (PPE) during Handling and Disposal:
o Eye Protection: Wear chemical safety goggles.
» Hand Protection: Wear compatible chemical-resistant gloves.

» Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
contact.

Step-by-Step Disposal Procedure

The primary recommendation for the disposal of PIM-447 dihydrochloride is to use an
approved waste disposal plant.[1] Avoid releasing the chemical into the environment.[1]
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e Segregation and Collection:

o Collect waste PIM-447 dihydrochloride, including any contaminated materials (e.g.,
weighing paper, pipette tips, vials), in a designated, properly labeled, and sealed waste
container.

o The container should be clearly marked with the chemical name and associated hazard
symbols.

e Waste Storage:

o Store the sealed waste container in a cool, well-ventilated area, away from incompatible
materials such as strong acids, strong bases, strong oxidizing agents, and strong reducing
agents.[1][2]

e Engage a Licensed Waste Disposal Service:

o Contact a licensed hazardous waste disposal company to arrange for the collection and
disposal of the chemical waste.

o Provide the waste disposal company with the Safety Data Sheet (SDS) for PIM-447
dihydrochloride to ensure they have all the necessary information for safe handling and
disposal.

e Documentation:

o Maintain a record of the amount of PIM-447 dihydrochloride disposed of and the date of
disposal. Follow your institution's guidelines for waste manifest tracking.

Note: While one source suggests that smaller quantities can be disposed of with household
waste, this is contradicted by the classification of the compound as very toxic to aquatic life.[1]
[2] Therefore, the more cautious approach of professional disposal is strongly recommended.

Chemical and Physical Properties

A summary of the key quantitative data for PIM-447 dihydrochloride is provided in the table
below for easy reference.
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Property Value Reference
Molecular Formula C24H25CI2F3N40 [1]
Molecular Weight 513.386 g/mol [1]
CAS Number 1820565-69-2 [1]

Acute toxicity, Oral (Category
o 4); Acute aquatic toxicity
GHS Classification _ _ [1]
(Category 1); Chronic aquatic

toxicity (Category 1)

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of PIM-447
dihydrochloride.
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Caption: Logical workflow for the safe disposal of PIM-447 dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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